Cas no 100021-05-4 (5(6)-Dehydro-4(5)-dihydro D-(-)-Norgestrel (>90%))

• Product Name: 5(6)-Dehydro-4(5)-dihydro D-(-)-Norgestrel (>90%)
• CAS No: 100021-05-4
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 1061737
• PubChem ID: 91872973
• Update Time: 2025-04-20

5(6)-Dehydro-4(5)-dihydro D-(-)-Norgestrel (>90%) Chemical and Physical Properties

Names and Identifiers

• 5(6)-Dehydro-4(5)-dihydro D-(-)-Norgestrel
• (8R,9S,10R,13R,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• LEVONORGESTREL IMPURITY P
• delta5-Levonorgestrel
• Levonorgestrel Imp. P (EP); 13-Ethyl-17-hydroxy-18,19-dinor-17a-pregn-5-en-20-yn-3-one (?5-Levonorgestrel)
• 13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregn-5-en-20-yn-3-one
• (8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• 5(6)-Dehydro-4(5)-dihydro D-(-)-Norgestrel (~90per cent)
• 18,19-DINORPREGN-5-EN-20-YN-3-ONE, 13-ETHYL-17-HYDROXY-, (17.ALPHA.)-
• 100021-05-4
• UNII-QV7HH25Q8V
• Levonorgestrel impurity P [EP]
• LEVONORGESTREL IMPURITY P [EP IMPURITY]
• .DELTA.5-LEVONORGESTREL
• 5(6)-Dehydro-4(5)-dihydro D-(-)-Norgestrel (~90%)
• 13-ETHYL-17-HYDROXY-18,19-DINOR-17.ALPHA.-PREGN-5-EN-20-YN-3-ONE
• QV7HH25Q8V
• 18,19-Dinorpregn-5-en-20-yn-3-one, 13-ethyl-17-hydroxy-, (17alpha)-
• 5(6)-Dehydro-4(5)-dihydro D-(-)-Norgestrel (>90%)

• Inchi： 1S/C21H28O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,5,16-19,23H,3,6-13H2,1H3/t16-,17+,18+,19-,20-,21-/m0/s1
• InChI Key： LYRBZVWRTAFWPO-XUDSTZEESA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CC=C4CC(CC[C@@H]4[C@H]3CC[C@@]21CC)=O

Computed Properties

• Exact Mass: 312.20900
• Monoisotopic Mass: 312.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.9E-3 g/L) (25 ºC),
• PSA: 37.30000
• LogP: 3.88260

5(6)-Dehydro-4(5)-dihydro D-(-)-Norgestrel (>90%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature